![molecular formula C13H8Cl2O B567639 Bis(4-chloro-2,3,5,6-tetradeuteriophenyl)methanone CAS No. 1219806-01-5](/img/structure/B567639.png)
Bis(4-chloro-2,3,5,6-tetradeuteriophenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Bis(4-chloro-2,3,5,6-tetradeuteriophenyl)methanone is a chemical compound with the molecular formula C13H8Cl2O . It is not intended for human or veterinary use and is typically used for research purposes.
Molecular Structure Analysis
The molecular structure of Bis(4-chloro-2,3,5,6-tetradeuteriophenyl)methanone is represented by the formula C13H8Cl2O . The exact structure can be found in databases like PubChem .Physical And Chemical Properties Analysis
Bis(4-chloro-2,3,5,6-tetradeuteriophenyl)methanone has a molecular weight of 259.155. More detailed physical and chemical properties are not available in the literature I have access to.Scientific Research Applications
Antitubercular Activity
- In the fight against tuberculosis (TB), novel antimicrobial molecules are crucial. Researchers have explored derivatives of 1,3,5-triazine 4-aminobenzoic acid. These derivatives, including d4-BCCTM, were investigated for their in vitro antitubercular activity against Mycobacterium tuberculosis (H37Ra MTB) and Mycobacterium bovis (BCG) .
Antitumor Properties
- Some 1,3,5-triazines exhibit antitumor effects. For instance:
- Hexamethylmelamine (HMM) (1) and 2-amino-4-morpholino-s-triazine (2) are clinically used to treat lung, breast, and ovarian cancers due to their antitumor properties .
- Hydroxymethylpentamethylmelamine (HMPMM) (3) is an active metabolite of HMM .
- General structure 5 shows antitumor activity in human cancer and murine leukemia cell lines .
Aromatase Inhibition
- Certain 1,3,5-triazines exhibit aromatase inhibitory activity. These compounds may play a role in hormone-related conditions .
Siderophore-Mediated Drug Potential
- 1,3,5-Triazine 6 has potential use as a siderophore, which is a microbial iron shelter. Siderophores are essential for iron uptake by microorganisms .
Corticotrophin-Releasing Factor 1 Receptor Antagonism
Safety and Hazards
properties
IUPAC Name |
bis(4-chloro-2,3,5,6-tetradeuteriophenyl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8Cl2O/c14-11-5-1-9(2-6-11)13(16)10-3-7-12(15)8-4-10/h1-8H/i1D,2D,3D,4D,5D,6D,7D,8D |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKISUZLXOYGIFP-PGRXLJNUSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)C2=CC=C(C=C2)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1C(=O)C2=C(C(=C(C(=C2[2H])[2H])Cl)[2H])[2H])[2H])[2H])Cl)[2H] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8Cl2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(4-chloro-2,3,5,6-tetradeuteriophenyl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.